Cas no 118018-45-4 (2-methyl-1,1'-binaphthalene)

• Product Name: 2-methyl-1,1'-binaphthalene
• CAS No: 118018-45-4
• MF: C₂₁H₁₆
• MW: 268.351745605469
• CID: 1207368
• PubChem ID: 11032869
• Update Time: 2025-05-19

2-methyl-1,1'-binaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,1'-binaphthalene
• 1,1'-binaphthalene, 2-methyl-
• 2-Methyl-1,1'-binaphthalen
• LogP
• 2-methyl-1-naphthalen-1-ylnaphthalene
• (S)-2-Methyl-1,1'-binaphthyl
• 2,2-Bis[(4R)-4-tert-butyl-2-oxazolin-2-yl]propane
• methylbinaphthalene
• G68266
• 118018-45-4
• CS-0379175
• CS-0088327
• 69363-30-0
• 118018-44-3
• (R)-2-Methyl-1,1'-binaphthalene

• Inchi： 1S/C21H16/c1-15-13-14-17-8-3-5-11-19(17)21(15)20-12-6-9-16-7-2-4-10-18(16)20/h2-14H,1H3
• InChI Key： YJFPWGKKKSWQKZ-UHFFFAOYSA-N
• SMILES： C1(=C(C)C=CC2C=CC=CC1=2)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 268.12528
• Monoisotopic Mass: 268.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.2E-5 g/L) (25 ºC),
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-methyl-1,1'-binaphthalene

Introduction to 2-methyl-1,1'-binaphthalene (CAS No. 118018-45-4)

2-methyl-1,1'-binaphthalene, with the chemical identifier CAS No. 118018-45-4, is a significant compound in the realm of organic chemistry and materials science. This binaphthalene derivative has garnered considerable attention due to its unique structural properties and its potential applications in various scientific domains. The presence of a methyl group at the 2-position of one naphthalene ring introduces distinct electronic and steric characteristics, making it a valuable building block for synthesizing more complex molecules.

The molecular structure of 2-methyl-1,1'-binaphthalene consists of two naphthalene rings connected at the 1-position, with one ring substituted by a methyl group. This configuration imparts a degree of rigidity to the molecule while allowing for tunable electronic properties. Such structural features make it an attractive candidate for applications in liquid crystal displays (LCDs), organic light-emitting diodes (OLEDs), and other optoelectronic devices.

In recent years, research has focused on leveraging the electronic properties of 2-methyl-1,1'-binaphthalene for the development of novel organic semiconductors. The compound's ability to exhibit both electron-donating and electron-withdrawing characteristics, depending on the substitution pattern, makes it particularly useful in designing donor-acceptor systems. These systems are crucial for enhancing charge transport properties in organic electronics, which is essential for improving device efficiency.

One of the most compelling aspects of 2-methyl-1,1'-binaphthalene is its role in photophysical studies. The compound's rigid binaphthalene core provides a stable platform for studying energy transfer processes and excited-state dynamics. Recent advancements in this field have demonstrated that 2-methyl-1,1'-binaphthalene can be used to develop highly efficient photocatalysts and light-harvesting materials. These applications are particularly relevant in renewable energy technologies, where efficient conversion of light into usable energy is paramount.

The synthesis of 2-methyl-1,1'-binaphthalene has also been refined through various methodologies, including cross-coupling reactions and cyclization processes. These synthetic routes have enabled researchers to produce high-purity samples of the compound, which is critical for downstream applications. Moreover, the development of scalable synthesis methods has made 2-methyl-1,1'-binaphthalene more accessible for industrial applications, fostering its use in large-scale manufacturing processes.

Another area where 2-methyl-1,1'-binaphthalene has shown promise is in medicinal chemistry. The compound's structural motif is reminiscent of natural products that exhibit bioactivity, suggesting potential therapeutic applications. While not yet widely explored as a drug candidate itself, derivatives of 2-methyl-1,1'-binaphthalene have been investigated for their ability to interact with biological targets. This has opened up avenues for developing novel pharmacophores with potential applications in treating various diseases.

The spectroscopic properties of 2-methyl-1,1'-binaphthalene have also been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided detailed insights into its molecular structure and conformational preferences. These studies have not only enhanced our understanding of the compound's behavior but also informed the design of related molecules with tailored properties.

In conclusion, 2-methyl-1,1'-binaphthalene (CAS No. 118018-45-4) is a versatile and multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and functionalizable nature make it an invaluable asset in organic synthesis, materials science, and pharmaceutical research. As ongoing research continues to uncover new applications for this compound, its importance is likely to grow even further.